Cas no 2137741-89-8 (2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester)

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester is a specialized spirocyclic compound featuring a difluorinated ketone moiety and a tert-butyl ester group. Its rigid spirocyclic structure enhances conformational stability, making it valuable for medicinal chemistry and drug discovery applications. The difluoro substitution at the 9-position improves metabolic stability and lipophilicity, while the tert-butyl ester acts as a protecting group, facilitating further synthetic modifications. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly protease inhibitors and peptidomimetics. Its well-defined stereochemistry and functional group compatibility make it suitable for structure-activity relationship (SAR) studies and lead optimization in pharmaceutical research.

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester structure

2137741-89-8 structure

Product Name:2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester

CAS No:2137741-89-8

MF:C₁₅H₂₃F₂NO₃

MW:303.344831705093

CID:5257911

Update Time:2025-06-28

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester
- Inchi： 1S/C15H23F2NO3/c1-13(2,3)21-12(20)18-9-11(19)8-14(10-18)4-6-15(16,17)7-5-14/h4-10H2,1-3H3
- InChI Key： RIUQIWGYNAFTOV-UHFFFAOYSA-N
- SMILES： C1C2(CCC(F)(F)CC2)CC(=O)CN1C(OC(C)(C)C)=O

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-374490-0.05g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	0.05g	$1247.0	2023-03-02
Enamine	EN300-374490-0.1g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	0.1g	$1307.0	2023-03-02
Enamine	EN300-374490-0.25g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	0.25g	$1366.0	2023-03-02
Enamine	EN300-374490-0.5g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	0.5g	$1426.0	2023-03-02
Enamine	EN300-374490-1.0g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	1g	$0.0	2023-06-07
Enamine	EN300-374490-2.5g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	2.5g	$2912.0	2023-03-02
Enamine	EN300-374490-5.0g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	5.0g	$4309.0	2023-03-02
Enamine	EN300-374490-10.0g	tert-butyl 9,9-difluoro-4-oxo-2-azaspiro[5.5]undecane-2-carboxylate	2137741-89-8	10.0g	$6390.0	2023-03-02

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester Related Literature

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Additional information on 2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester

2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester

The compound with CAS No. 2137741-89-8, known as 2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro[5.5]undecane core of this molecule provides a rigid and stable framework, making it an attractive candidate for various applications in medicinal chemistry and materials science.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The difluoro substituents at the 9-position introduce electronic and steric effects that can modulate the compound's reactivity and solubility. Additionally, the 4-oxo group enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its interaction with biological systems. The 1,1-dimethylethyl ester moiety further enhances the compound's pharmacokinetic properties by improving its absorption and bioavailability.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have demonstrated that the spiro structure can serve as a scaffold for attaching various functional groups, enabling targeted drug delivery to specific tissues or cells. For instance, studies have shown that this compound can be used as a carrier for anti-cancer drugs, delivering them directly to tumor cells while minimizing systemic toxicity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving spirocyclization reactions. The spiro[5.5]undecane core is formed by cyclizing an appropriate diamine or diamide intermediate under specific reaction conditions. The introduction of the difluoro and 4-oxo groups requires precise control over reaction conditions to ensure high yields and purity.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. For example, its rigid spiro structure can be exploited in the design of novel polymers or high-performance materials with tailored mechanical properties. Recent research has focused on using this compound as a building block for creating self-healing materials that can repair damage caused by environmental stressors.

From a pharmacological perspective, this compound exhibits significant potential in the treatment of chronic diseases such as diabetes and cardiovascular disorders. Its ability to modulate key cellular pathways involved in these conditions makes it a valuable tool in drug discovery efforts. Preclinical studies have shown that this compound can effectively inhibit enzymes associated with inflammation and oxidative stress, providing a new avenue for therapeutic intervention.

In conclusion, 2-Azaspiro[5.5]undecane-2-carboxylic acid, 9,9-difluoro-4-oxo-, 1,1-dimethylethyl ester is a versatile and innovative molecule with wide-ranging applications in medicine and materials science. Its unique structure and functional groups make it an ideal candidate for advancing cutting-edge research in these fields.